Cas no 86607-73-0 (4-(2-Bromophenoxy)benzaldehyde)

• Product Name: 4-(2-Bromophenoxy)benzaldehyde
• CAS No: 86607-73-0
• MF: C₁₃H₉BrO₂
• MW: 277.113363027573
• CID: 706633
• PubChem ID: 13169697
• Update Time: 2025-04-19

4-(2-Bromophenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(2-bromophenoxy)-
• 2-Bromo-4'-formyldiphenyl ether
• 4-(2-bromophenoxy)benzaldehyde
• SCHEMBL4298894
• Benzaldehyde,4-(2-bromophenoxy)-
• 86607-73-0
• DTXSID00524418
• A863111
• CS-0457467
• AKOS000260737
• A1-07373
• AGEXOUMIFBPNEV-UHFFFAOYSA-N
• 4-(2-Bromophenoxy)benzaldehyde

• Inchi： 1S/C13H9BrO2/c14-12-3-1-2-4-13(12)16-11-7-5-10(9-15)6-8-11/h1-9H
• InChI Key： AGEXOUMIFBPNEV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 275.97859g/mol
• Monoisotopic Mass: 275.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.475±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.2E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers